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Compound of Interest

Compound Name: 9-Keto Travoprost

Cat. No.: B595657 Get Quote

Technical Support Center: 9-Keto Travoprost
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility, handling, and use of 9-Keto
Travoprost.

Frequently Asked Questions (FAQs)
Q1: What is 9-Keto Travoprost?

A1: 9-Keto Travoprost, also known as 15-Keto Travoprost, is a derivative of Fluprostenol and

a metabolite of Travoprost.[1][2] It functions as an EP receptor agonist and is utilized in

endocrine-related research.[1]

Q2: What is the molecular weight of 9-Keto Travoprost?

A2: The molecular weight of 9-Keto Travoprost is approximately 498.5 g/mol .[3][4]

Q3: How should 9-Keto Travoprost be stored?

A3: For long-term stability, 9-Keto Travoprost stock solutions should be stored at -80°C for up

to 6 months or at -20°C for up to 1 month.[2] The solid compound should be stored in a

refrigerator at 2-8°C in an amber vial under an inert atmosphere.
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Troubleshooting Guide
Issue: I am having difficulty dissolving 9-Keto Travoprost in DMSO.

Solution 1: Use Ultrasonic Treatment. Sonication is recommended to aid in the dissolution of

9-Keto Travoprost in DMSO.[2][5]

Solution 2: Use Fresh, Anhydrous DMSO. DMSO is hygroscopic and can absorb moisture

from the air. This absorbed water can significantly reduce the solubility of 9-Keto
Travoprost.[2][5] Always use newly opened or properly stored anhydrous DMSO.

Solution 3: Gentle Warming. Gentle warming of the solution may assist in dissolution.

However, be cautious and avoid high temperatures to prevent degradation of the compound.

Issue: My 9-Keto Travoprost solution appears cloudy or has precipitated.

Solution 1: Re-dissolve the compound. If precipitation occurs after storage, gently warm the

solution and sonicate until it becomes clear.

Solution 2: Check for solvent evaporation. Over time, the solvent may evaporate, increasing

the concentration of 9-Keto Travoprost beyond its solubility limit. If this is suspected, add a

small amount of fresh solvent to the solution.

Solubility Data
The solubility of 9-Keto Travoprost has been determined in various solvents. The following

table summarizes the available quantitative data.
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Solvent Solubility
Molar
Concentration
(approx.)

Notes

DMSO 100 mg/mL 200.59 mM

Ultrasonic treatment is

recommended.[2][5]

Use of fresh, non-

hygroscopic DMSO is

critical.[2][5]

DMF 100 mg/mL 200.59 mM

Ethanol 100 mg/mL 200.59 mM

PBS (pH 7.2) 16 mg/mL 32.1 mM

Water Practically insoluble

Travoprost, a related

compound, is

practically insoluble in

water.[6][7]

Chloroform Slightly soluble

Methanol Slightly soluble

Note: The provided molar concentrations are calculated based on a molecular weight of 498.5

g/mol .

Experimental Protocols
Protocol for Preparing a 100 mg/mL Stock Solution in DMSO:

Weighing: Accurately weigh the desired amount of 9-Keto Travoprost solid in a suitable vial.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to achieve a final

concentration of 100 mg/mL.

Dissolution: Tightly cap the vial and vortex briefly. Place the vial in an ultrasonic water bath

and sonicate until the solid is completely dissolved.
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Storage: Store the stock solution at -20°C or -80°C in a tightly sealed container to prevent

moisture absorption.

Visualized Workflows and Pathways

Experimental Workflow: Preparing 9-Keto Travoprost Stock Solution
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1. Weigh 9-Keto Travoprost
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Caption: Workflow for preparing a 9-Keto Travoprost stock solution.
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Simplified Signaling Pathway for a Prostanoid EP Receptor Agonist
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Caption: General signaling pathway for an EP receptor agonist like 9-Keto Travoprost.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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